![molecular formula C8H7BrO B184093 3-Bromo-4-methylbenzaldehyde CAS No. 36276-24-1](/img/structure/B184093.png)
3-Bromo-4-methylbenzaldehyde
Overview
Description
3-Bromo-4-methylbenzaldehyde is a chemical compound with the molecular formula C8H7BrO. It is a solid substance . It is also known as 3-Bromo-p-tolualdehyde .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a bromine atom and a methyl group attached to it. The bromine atom is attached at the 3rd position and the methyl group is attached at the 4th position of the benzene ring .Physical and Chemical Properties Analysis
This compound is a solid substance with a melting point of 47.0 to 51.0 °C . Its molecular weight is 199.04 .Scientific Research Applications
Electrochemically Induced Multicomponent Transformations : 3-Bromo-4-methylbenzaldehyde can be involved in electrochemically induced transformations with other compounds like kojic acid, leading to the formation of new compounds with potential biomedical applications, including the regulation of inflammatory diseases as suggested by docking studies (Ryzhkova, Elinson, & Ryzhkov, 2020).
Copper-Catalyzed Oxidation : It's also applicable in the synthesis of other compounds, for instance, the copper-catalyzed oxidation of benzyl alcohols to produce 4-methylbenzaldehyde, a derivative of the compound , indicating its potential role in the production of various aldehydes under environmentally friendly conditions (Wu et al., 2016).
Synthesis of Bromophenols : this compound is potentially derived from marine sources like the red alga Rhodomela larix as a bromophenol compound, which has implications for natural product chemistry and could be useful in discovering compounds with medicinal or biological activity (Suzuki, Kowata, & Kurosawa, 1980).
Halogenation Products and Synthons for Complex Molecules : The halogenation products of similar compounds have been shown to be useful synthons for the preparation of more complex molecules. This implies that this compound itself could be a valuable precursor in synthetic chemistry for creating a wide range of compounds (Blasco, Ramírez de Arellano, & Sanz-Cervera, 2017).
Use in Synthesis of Chalcone Derivatives : The compound has been used to synthesize various chalcone derivatives with potential antioxidant activity, indicating its utility in creating compounds with possible health benefits (Rijal, Haryadi, & Anwar, 2022).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that aldehydes can react with amines to form imines . This reaction involves the nucleophilic addition of the amine to the carbonyl group of the aldehyde, followed by dehydration .
Biochemical Pathways
Without specific knowledge of the compound’s biological target, it’s challenging to determine the exact biochemical pathways affected by 3-Bromo-4-methylbenzaldehyde. The compound’s bromine atom could potentially undergo nucleophilic substitution reactions at the benzylic position .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-Bromo-4-methylbenzaldehyde are not well-studied. It is known that brominated compounds like this compound can participate in various biochemical reactions. For instance, they can undergo nucleophilic substitution reactions . The bromine atom in this compound is an electron-withdrawing group, which can affect the reactivity of the benzene ring.
Molecular Mechanism
It is known that brominated compounds can participate in free radical reactions . For example, they can undergo nucleophilic substitution reactions, where a bromine atom is replaced by a nucleophile .
Temporal Effects in Laboratory Settings
It is known that the compound is a solid at room temperature and has a melting point of 47-52 °C .
Properties
IUPAC Name |
3-bromo-4-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO/c1-6-2-3-7(5-10)4-8(6)9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXXUAHMTVAQHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80355702 | |
Record name | 3-bromo-4-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80355702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36276-24-1 | |
Record name | 3-bromo-4-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80355702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-4-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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